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Compound of Interest

Compound Name: 5-Chloro-1H-indole-2-carbonitrile

CAS No.: 1374452-17-1

Cat. No.: B2872060

Get Quote

⚠️ CRITICAL IDENTITY ALERT: CAS MISMATCH
Before proceeding, verify your chemical identity. There is a common database conflict

regarding CAS 53312-81-5.

CAS 53312-81-5 formally refers to 5-Amino-2-fluorobenzonitrile (an aniline derivative).

5-Chloro-1H-indole-2-carbonitrile (the subject of this guide) is a distinct bicyclic

heterocycle (often associated with CAS 1374452-17-1 or similar derivatives depending on

salt forms). Action: Do not rely solely on CAS numbers for this compound. Verify structure via

1H-NMR and Mass Spectrometry (m/z ~176.01).

Introduction: The Scaffold of Interest
5-Chloro-1H-indole-2-carbonitrile is a high-value pharmacophore in drug discovery,

particularly for Factor Xa inhibitors, antiviral agents, and kinase inhibitors. The C2-nitrile group

is bio-isosteric with carbonyls but offers unique metabolic stability and hydrogen-bonding

capabilities.
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However, its utility as a Reference Standard is complicated by two factors:

Regioisomerism: Synthetic routes often yield traces of 4-chloro or 6-chloro isomers, which

are difficult to separate.

Hydrolytic Instability: The nitrile group at the C2 position is susceptible to hydrolysis,

converting to the amide (primary impurity) and subsequently the carboxylic acid.

This guide compares Certified Reference Materials (CRMs) against Synthesized Laboratory

Standards, providing the analytical protocols necessary to validate their quality.

Comparative Analysis: CRM vs. Lab-Synthesized
Standards
The choice of reference standard grade dictates the accuracy of your biological assays and

impurity profiling.
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Feature
Certified Reference

Material (CRM)

Synthesized /

Reagent Grade
Impact on Research

Purity (HPLC) >99.5% (w/w) >95.0% (Area %)

Reagent grade often

contains 1-3% 5-

chloroindole-2-

carboxamide, skewing

IC50 values.

Regio-Purity
Quantified (<0.1%

4/6-Cl isomers)

Unknown /

Unspecified

Isomeric impurities

can have 10-100x

different binding

affinities, leading to

false positives.

Water Content <0.1% (Karl Fischer) Not Controlled

High water content

accelerates nitrile

hydrolysis during

storage.

Traceability
NIST/Pharmacopeia

Traceable
Batch-specific only

CRM is required for

GMP release testing;

Reagent grade is

sufficient for early

discovery.

Cost High ($500+ / 100mg) Low ($50 / 1g)

Use CRM for

Quantitative assays;

Use Reagent for

Qualitative

identification.

Experimental Protocols: Self-Validating Systems
To establish the "Trustworthiness" of your standard, you must run these two orthogonal

protocols.
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Protocol A: Regio-Selective HPLC Method (Purity &
Impurity Profiling)
Objective: Separate the 5-chloro target from the 4-chloro/6-chloro isomers and the hydrolysis

amide impurity. Rationale: Standard C18 columns often fail to resolve chloro-positional

isomers. A Phenyl-Hexyl stationary phase is used here for its superior

interaction selectivity with the indole ring.

Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (e.g., Waters XSelect or Phenomenex Luna).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[1]

Gradient:

0-2 min: 5% B (Equilibration)

2-15 min: 5%

60% B (Linear Ramp)

15-20 min: 60%

95% B (Wash)

Flow Rate: 1.0 mL/min.[2]

Detection: UV @ 290 nm (Indole characteristic max).

Temperature: 40°C.

Acceptance Criteria:

Resolution (

): > 1.5 between 5-Chloro-indole-2-carbonitrile and 5-Chloro-indole-2-carboxamide
(hydrolysis impurity).
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Tailing Factor: < 1.2.

Protocol B: Structural Confirmation via 1H-NMR
Objective: Confirm the Chlorine position (C5) and the Nitrile integrity. Solvent: DMSO-d6.

Key Signal 1 (N-H): Broad singlet ~12.5 ppm. (Disappearance on

shake confirms acidic proton).

Key Signal 2 (C3-H): Doublet or singlet ~7.4-7.5 ppm.

Key Signal 3 (C4-H, C6-H, C7-H): The coupling constants (

) are critical.

C4-H: Look for a doublet with small meta-coupling (

Hz).

C6-H: Look for a doublet of doublets (

Hz).

C7-H: Look for a doublet (

Hz).

Note: If the pattern shows two triplets, you likely have the 4-chloro or 7-chloro isomer.

Visualizing the Validation Workflow
The following diagram illustrates the decision matrix for qualifying a reference standard for this

specific indole derivative.
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Figure 1: Analytical Qualification Workflow. Note the critical loop for removing hydrolysis

impurities (Amide) which form upon exposure to moisture.
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Synthesis & Impurity Origins[4]
Understanding the synthesis helps predict impurities in your standard.

5-Chloro-2-iodoaniline
+ Pyruvate 5-Chloroindole-2-carboxylate

Cyclization

4-Chlorophenylhydrazine
(Fischer Synthesis)

Cyclization
(Risk of Isomers)

Impurity A:
4-Chloro / 6-Chloro isomers

(Regio-scrambling)

5-Chloro-1H-indole-2-carbonitrile

1. Amidation
2. Dehydration (POCl3) Impurity B:

Amide (Hydrolysis)
Moisture/Acid
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Figure 2: Synthetic pathways showing the origin of regioisomers (from Fischer synthesis) and

hydrolysis degradants.

Storage & Stability
To maintain the "Reference Standard" status:

Desiccation: Store in a desiccator. The nitrile is hygroscopic.

Temperature: -20°C is preferred; 2-8°C is acceptable for short term.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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